Cas no 22106-48-5 (Benzeneacetic acid, 4-(1H-pyrrol-1-yl)-, methyl ester)

• Product Name: Benzeneacetic acid, 4-(1H-pyrrol-1-yl)-, methyl ester
• CAS No: 22106-48-5
• MF: C₁₃H₁₃NO₂
• MW: 215.247823476791
• CID: 6609760
• PubChem ID: 68187736
• Update Time: 2025-09-27

Benzeneacetic acid, 4-(1H-pyrrol-1-yl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• methyl 2-4-(1H-pyrrol-1-yl)phenylacetate
• Benzeneacetic acid, 4-(1H-pyrrol-1-yl)-, methyl ester

• Inchi： 1S/C13H13NO2/c1-16-13(15)10-11-4-6-12(7-5-11)14-8-2-3-9-14/h2-9H,10H2,1H3
• InChI Key： YPRRXCOKSULRJW-UHFFFAOYSA-N
• SMILES： C1(CC(OC)=O)=CC=C(N2C=CC=C2)C=C1

Experimental Properties

• Density: 1.08±0.1 g/cm3(Predicted)
• Boiling Point: 120-126 °C(Press: 0.1 Torr)
• pka: -5.53±0.70(Predicted)